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Compound of Interest

1-[(1R,2R)-2-
Compound Name:
phenylcyclopropyllethanone

Cat. No.: B077393

Essential Safety and Handling Guide for 1-
[(1R,2R)-2-phenylcyclopropyl]ethanone

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety, handling, and disposal information for 1-[(1R,2R)-2-
phenylcyclopropyl]lethanone, ensuring laboratory personnel can manage this chemical with
confidence and precision. The following procedures are based on best practices for handling
similar chemical structures, aiming to deliver value beyond the product by prioritizing a culture
of safety.

Chemical and Physical Properties

While specific experimental data for 1-[(1R,2R)-2-phenylcyclopropyl]ethanone is limited, the
following table summarizes computed properties for a closely related stereocisomer and
experimental data for an analogous compound, Cyclopropyl phenyl ketone, to provide an
informed perspective on its characteristics.
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Property Value Source
Molecular Formula C13H1402 PubChem[1][2]
Molecular Weight 202.25 g/mol PubChem[1][2]

Flash Point (Cyclopropyl ] S
90 °C /194 °F Fisher Scientific[3]
phenyl ketone)

Likely a liquid or low-melting

Appearance (Inferred) id General chemical knowledge
soli
XLogP3-AA (Computed) 1.1 PubChem[1]
Hydrogen Bond Donor Count
PubChem[1][2]
(Computed)
Hydrogen Bond Acceptor
2 PubChem[1][2]

Count (Computed)

Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted before handling this compound. The following
PPE is recommended as a minimum standard:
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PPE Category Recommended Equipment  Specifications

Must comply with OSHA's eye
Chemical Safety Goggles or and face protection regulations
Face Shield in 29 CFR 1910.133 or

European Standard EN166.[3]

Eye and Face Protection

Nitrile gloves may not be

suitable for ketones. Consider
Skin Protection Chemical-resistant Gloves butyl rubber or fluoroelastomer

gloves. Always inspect gloves

for integrity before use.

Lab Coat or Chemical-resistant  To protect against splashes

Apron and spills.

If ventilation is inadequate or
) ) Use in a well-ventilated area or  there is a risk of aerosolization,
Respiratory Protection ) )
with a fume hood. a NIOSH-approved respirator

may be necessary.

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the essential steps for the safe handling of 1-[(1R,2R)-2-
phenylcyclopropyl]ethanone from receipt to disposal.

Receiving and Inspection

o Upon receipt, inspect the container for any signs of damage or leakage.
 Verify that the label matches the product ordered.

e Log the chemical into your laboratory's inventory system.

Storage

» Store in a cool, dry, and well-ventilated area away from direct sunlight and sources of
ignition.[3][4]
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o Keep the container tightly closed when not in use.

« Store away from incompatible materials such as strong oxidizing agents, strong bases, and
reducing agents.[3]

Handling and Use

 All handling of this compound should be performed in a well-ventilated laboratory, preferably
within a chemical fume hood.

e Ground and bond containers when transferring material to prevent static discharge.
e Use non-sparking tools.

e Avoid contact with skin, eyes, and clothing.[3]

e Do not eat, drink, or smoke in the handling area.

e Wash hands thoroughly after handling.

Spill Management

« In the event of a spill, evacuate the area and ensure adequate ventilation.

+ Remove all sources of ignition.[3]

o Wear appropriate PPE as outlined above.

o Absorb the spill with an inert, non-combustible material such as sand, earth, or vermiculite.
» Collect the absorbed material into a suitable, labeled container for disposal.[3]

¢ Clean the spill area thoroughly with a suitable solvent.

First Aid Measures

o Eye Contact: Immediately flush with plenty of water for at least 15 minutes, occasionally
lifting the upper and lower eyelids. Get medical attention.[3]
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o Skin Contact: Immediately wash off with plenty of soap and water for at least 15 minutes
while removing contaminated clothing and shoes. Get medical attention if irritation develops.

[3]

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Get medical attention.[5]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Get medical attention immediately.[5]

Disposal Plan
All chemical waste must be disposed of in accordance with local, state, and federal regulations.

¢ \Waste Collection:

o Collect waste 1-[(1R,2R)-2-phenylcyclopropyl]lethanone and any contaminated
materials (e.g., absorbent pads, gloves) in a designated, properly labeled, and sealed
hazardous waste container.

o Do not mix with other waste streams unless compatibility is confirmed.
o Waste Disposal:
o Dispose of the chemical waste through a licensed hazardous waste disposal company.

o The preferred method of disposal for similar ketone compounds is often incineration in a
chemical incinerator equipped with an afterburner and scrubber.

o Empty containers should be triple-rinsed with a suitable solvent, and the rinsate collected
as hazardous waste. The defaced container can then be disposed of as regular trash.

Workflow for Safe Handling

The following diagram illustrates the logical flow of operations for the safe handling of 1-
[(1R,2R)-2-phenylcyclopropyl]ethanone.
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Caption: Workflow for the safe handling of 1-[(1R,2R)-2-phenyicyclopropyl]ethanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1-[(1R,2R)-2-acetyl-3-phenylcyclopropyl]lethanone | C13H1402 | CID 12142855 -
PubChem [pubchem.ncbi.nim.nih.gov]

2. 1-(1-Acetyl-2-phenylcyclopropyl)ethanone | C13H1402 | CID 51033006 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. fishersci.com [fishersci.com]

4. Page loading... [guidechem.com]

5. aksci.com [aksci.com]

To cite this document: BenchChem. [Personal protective equipment for handling 1-
[(1R,2R)-2-phenylcyclopropyl]ethanone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b077393#personal-protective-equipment-for-handling-
1-1r-2r-2-phenylcyclopropyl-ethanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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